N-(5-chloro-2,4-dimethoxyphenyl)-3-ethoxybenzamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-3-ethoxybenzamide
• InChI: InChI=1S/C17H18ClNO4/c1-4-23-12-7-5-6-11(8-12)17(20)19-14-9-13(18)15(21-2)10-16(14)22-3/h5-10H,4H2,1-3H3,(H,19,20)
• InChI Key: HZWAEHZYVNAELK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2OC)OC)Cl
• Molecular Formula: C17H18ClNO4
• Molecular Weight: 335.8 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-3-ethoxybenzamide, also known as CDEB, is a chemical compound that has garnered significant attention in the scientific community due to its potential therapeutic applications. CDEB is a benzamide derivative that has been found to exhibit pharmacological properties such as anti-inflammatory, analgesic, and anti-cancer activities.

Mechanism of Action

The mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-3-ethoxybenzamide is not fully understood. However, several studies have suggested that this compound exerts its pharmacological effects by modulating various signaling pathways. This compound has been found to inhibit the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are known to play a critical role in the regulation of inflammation and cancer progression.
Biochemical and Physiological Effects
This compound has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the production of pro-inflammatory cytokines such as IL-1β and TNF-α in LPS-stimulated macrophages. This compound has also been found to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9. In vivo studies have shown that this compound exhibits anti-inflammatory and analgesic activities in animal models of inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-chloro-2,4-dimethoxyphenyl)-3-ethoxybenzamide in lab experiments is its ability to exhibit anti-inflammatory, analgesic, and anti-cancer activities. This compound is also relatively easy to synthesize and purify, making it a cost-effective compound for research purposes. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

Several future directions can be explored to further understand the potential therapeutic applications of N-(5-chloro-2,4-dimethoxyphenyl)-3-ethoxybenzamide. One possible direction is to investigate the efficacy of this compound in combination with other anti-inflammatory or anti-cancer drugs. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in animal models to better understand its bioavailability and efficacy in vivo. Additionally, the development of novel this compound derivatives with improved solubility and bioavailability may also be explored.
Conclusion
In conclusion, this compound is a promising chemical compound that exhibits anti-inflammatory, analgesic, and anti-cancer activities. The synthesis method of this compound involves the reaction of 5-chloro-2,4-dimethoxyaniline with 3-ethoxybenzoyl chloride in the presence of a base such as pyridine. This compound exerts its pharmacological effects by modulating various signaling pathways such as NF-κB and MAPK. This compound has several advantages and limitations for lab experiments, and several future directions can be explored to further understand its potential therapeutic applications.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)-3-ethoxybenzamide has been extensively studied for its potential therapeutic applications. Several studies have reported that this compound exhibits anti-inflammatory and analgesic activities by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This compound has also been found to exhibit anti-cancer activities by inducing apoptosis in cancer cells through the activation of caspase-3 and caspase-9.